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Compound of Interest

Compound Name: UNC3866
Cat. No.: B15583441
Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific
discovery and the safety of laboratory personnel are paramount. The proper handling and
disposal of chemical compounds are critical components of this responsibility. This document
provides a comprehensive guide to the proper disposal procedures for UNC3866, a potent and
selective PRC1 chromodomains antagonist, ensuring safety and compliance with standard
laboratory practices.

UNC3866 is a chemical compound with a range of potential health and environmental hazards.
As such, it must be managed as hazardous waste from the point of generation to its final
disposal. Adherence to these procedures is essential to mitigate risks and ensure a safe
laboratory environment.

Hazard Profile of UNC3866

A thorough understanding of the hazards associated with UNC3866 is the foundation of its safe
handling and disposal. The following table summarizes the key hazard information.
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Hazard Category

Classification

Precautionary Statement

Codes
Health Hazards
Acute Toxicity (Oral, Inhalation)  Category 4 P264, P270, P261, P271
Skin Corrosion/Irritation Category 2 P280
Serious Eye Damage/Eye
ritatio Category 1 P280, P305+P351+P338
Respiratory/Skin Sensitization Category 1 P261, P272, P280
Germ Cell Mutagenicity Category 2 (Suspected) P201, P202, P280
Carcinogenicity Category 1A P201, P202, P280
Reproductive Toxicity Category 1B P201, P202, P280
Specific Target Organ Toxicity
(Repeated Exposure) Category 1 P260, P314
Environmental Hazards
Acute Aquatic Hazard Category 1 pP273
Chronic Aquatic Hazard Category 1 pP273, P391

Experimental Protocols for Safe Disposal

The following step-by-step protocol should be followed for the disposal of UNC3866 waste.

This procedure is designed to prevent chemical exposure and environmental contamination.

1. Personal Protective Equipment (PPE):

o Wear a standard laboratory coat, nitrile gloves, and chemical safety goggles.

« If handling powdered forms of UNC3866 or creating aerosols, a respirator may be necessary.

Work should be conducted in a chemical fume hood.

2. Waste Segregation and Collection:

© 2026 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b15583441/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-unc3866
https://www.benchchem.com/product/b15583441/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-unc3866
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583441?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o All materials contaminated with UNC3866, including unused compound, solutions,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must be
collected as hazardous waste.

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The container
should be compatible with the chemical properties of UNC3866 and any solvents used.

e Do not mix UNC3866 waste with other incompatible waste streams.
3. Waste Container Labeling:
e The waste container must be labeled with the words "Hazardous Waste."

o The label should clearly identify the contents, including "UNC3866" and any other chemicals
present in the waste.

e The date of waste accumulation should be clearly marked on the container.
4. Storage of Hazardous Waste:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

» This area should be away from general laboratory traffic and sources of ignition or reaction.
e Ensure secondary containment is in place to capture any potential leaks or spills.
5. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.

» Do not dispose of UNC3866 down the drain or in regular trash, as it is very toxic to aquatic
life.[1][2]

» Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Visualizing the Disposal Workflow
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To further clarify the procedural steps and decision-making process for the proper disposal of
UNC3866, the following workflow diagram has been created.

UNC3866 Disposal Workflow

Start: UNC3866 Waste Generation

Step 1: Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

l

Step 2: Segregate Waste
(Solid, Liquid, Sharps)

l

Step 3: Use Designated
Hazardous Waste Container

:

Step 4: Label Container Correctly
(‘Hazardous Waste', Contents, Date)

l

Step 5: Store in Satellite
Accumulation Area with
Secondary Containment

Step 6: Contact EHS for Pickup

End: Proper Disposal by EHS

Click to download full resolution via product page
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A flowchart outlining the key steps for the safe disposal of UNC3866 waste.

By adhering to these detailed procedures, laboratory personnel can ensure the safe and
compliant disposal of UNC3866, thereby protecting themselves, their colleagues, and the
environment. This commitment to safety is integral to the responsible conduct of scientific
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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